12-Oxo phytodienoic acid
Overview
Description
12-Oxo phytodienoic acid is a natural product found in Arabidopsis thaliana, Ipomoea tricolor, and Schistostephium crataegifolium with data available.
Scientific Research Applications
Biosynthesis and Role in Plant Growth
- Biosynthesis Pathway: 12-oxo-PDA is produced from linolenic acid and acts as a biosynthetic precursor to jasmonic acid, a plant growth regulator. This conversion involves enzymes like lipoxygenase, hydroperoxide cyclase, reductase, and beta-oxidation enzymes (Vick & Zimmerman, 1983).
- Role in Plant Growth and Defense: 12-oxo-PDA is involved in regulating physiological processes such as senescence, herbivore and pathogen defense, mechanoperception, and morphogenesis in plants (Schaller & Weiler, 1997).
Signaling and Stress Response
- Regulation of Defense Responses: It serves as a signaling molecule, regulating a unique subset of jasmonate-responsive genes and influencing plant defense and growth processes (Liu & Park, 2021).
- Stress Resistance in Wheat: 12-oxo-PDA enhances wheat resistance to Hessian fly under heat stress, indicating its role in biotic stress resistance in plants (Cheng, Chen, & Zhu, 2018).
Enzymatic Synthesis and Analysis
- In Vitro Synthesis: Efficient in vitro synthesis of 12-oxo-PDA using flaxseed extract and allene oxide cyclase, demonstrating its production in laboratory settings (Kajiwara et al., 2012).
- Analytical Techniques: Advanced techniques such as capillary gas chromatography-mass spectrometry have been developed for analyzing 12-oxo-PDA enantiomers in plant tissues (Laudert et al., 1997).
Evolutionary Perspective and Mechanisms
- Role in Early Land Plants: Studies in liverworts and mosses suggest the early evolutionary role of 12-oxo-PDA in signaling and stress response, indicating its fundamental role in plant biology (Yamamoto et al., 2015).
Plant Defense and Signaling
- Corn Defense Mechanism: Research has shown that 12-oxo-PDA plays a critical role in the maize defense against corn leaf aphid, a common pest, by promoting callose accumulation and resistance (Varsani et al., 2019).
properties
IUPAC Name |
8-(4-oxo-5-pent-2-enylcyclopent-2-en-1-yl)octanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28O3/c1-2-3-7-11-16-15(13-14-17(16)19)10-8-5-4-6-9-12-18(20)21/h3,7,13-16H,2,4-6,8-12H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMTMAFAPLCGXGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC1C(C=CC1=O)CCCCCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60860829 |
Source
|
| Record name | 8-[4-Oxo-5-(pent-2-en-1-yl)cyclopent-2-en-1-yl]octanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60860829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-Oxo-5-pent-2-enylcyclopent-2-en-1-yl)octanoic acid | |
CAS RN |
67204-66-4 |
Source
|
| Record name | 4-Oxo-5-(2-penten-1-yl)-2-cyclopentene-1-octanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67204-66-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-[4-Oxo-5-(pent-2-en-1-yl)cyclopent-2-en-1-yl]octanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60860829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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